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Compound of Interest

Compound Name: 2-Bromo-1-iodo-4-methylbenzene

Cat. No.: B047834 Get Quote

Technical Guide: Safe Handling of 2-Bromo-1-
iodo-4-methylbenzene
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the hazards, safety precautions,

and handling procedures for 2-Bromo-1-iodo-4-methylbenzene (CAS No. 71838-16-9), a

versatile halogenated aromatic compound used as an intermediate in organic synthesis. This

document is intended for laboratory personnel, including researchers, scientists, and

professionals in drug development, to ensure the safe and responsible use of this chemical.

The guide summarizes key hazard information, physical and chemical properties, personal

protective equipment (PPE) recommendations, and emergency procedures.

Hazard Identification and Classification
2-Bromo-1-iodo-4-methylbenzene is classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards are associated with its irritant properties.

GHS Classification:

Skin Irritation (Category 2): H315 - Causes skin irritation.[1][2][3]
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Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[1][2][3]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: H335 -

May cause respiratory irritation.[1][2][3]

Signal Word: Warning[1]

Hazard Pictogram:

alt text

Precautionary Statements: A comprehensive list of precautionary statements is provided in the

table below. Key precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and

washing hands thoroughly after handling.[1]

Physical and Chemical Properties
While some physical properties can vary between isomers, the following table summarizes

available data for 2-Bromo-1-iodo-4-methylbenzene and its related isomers.

Property Value Source

CAS Number 71838-16-9 [4]

Molecular Formula C₇H₆BrI [1][4]

Molecular Weight 296.93 g/mol [1]

Physical Form Liquid [5]

Boiling Point 266.7 °C at 760 mmHg

Storage Temperature
2-8°C, Keep in dark place,

sealed in dry
[4][5]

Toxicological Information
Quantitative toxicological data, such as LD50 (lethal dose, 50%) and LC50 (lethal

concentration, 50%), for 2-Bromo-1-iodo-4-methylbenzene are not readily available in the

searched literature.[6] The toxicological properties have not been fully investigated.[7]
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However, the GHS classification indicates that the compound is an irritant to the skin, eyes, and

respiratory system. Halogenated aromatic compounds as a class can have delayed and subtle

toxic effects, including potential impacts on the liver, kidneys, and nervous system, and some

are considered persistent organic pollutants.[8][9]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
Given the hazardous nature of 2-Bromo-1-iodo-4-methylbenzene, strict adherence to safety

protocols is mandatory. The following workflow outlines the key steps for its safe handling in a

laboratory setting.

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear tightly fitting safety goggles or a face shield that conforms to

EN166 (EU) or NIOSH (US) standards.[7]

Skin Protection: Wear impervious, chemical-resistant gloves (e.g., Nitrile rubber) and a lab

coat.[8][10] Ensure gloves are inspected before use and changed if contaminated.

Respiratory Protection: All handling of 2-Bromo-1-iodo-4-methylbenzene should be

conducted in a certified chemical fume hood to avoid inhalation of vapors.[10] If exposure

limits are exceeded, a full-face respirator may be necessary.[8]

Safe Handling Workflow
The following diagram illustrates the standard operating procedure for handling 2-Bromo-1-
iodo-4-methylbenzene.

Caption: A workflow diagram illustrating the key stages of safely handling 2-Bromo-1-iodo-4-
methylbenzene.

Emergency Procedures
First-Aid Measures

Inhalation: If inhaled, move the person into fresh air. If breathing is difficult, give oxygen. If

not breathing, give artificial respiration and seek immediate medical attention.[8]
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Skin Contact: In case of skin contact, immediately wash off with soap and plenty of water.

Remove contaminated clothing. If skin irritation occurs, get medical advice/attention.[8]

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[8]

Accidental Release Measures
Small Spills: For small spills, absorb with an inert material (e.g., sand, vermiculite) and place

in a suitable container for disposal.[7] Ensure the area is well-ventilated.

Large Spills: Evacuate the area. Prevent further leakage if it is safe to do so. Do not let the

chemical enter drains.[7] Contact emergency services and the institutional safety office.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[8]

Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic

gases, including carbon oxides, hydrogen bromide, and hydrogen iodide.[4][7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7][8]

Storage and Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4] Keep

away from strong oxidizing agents and protect from light.[5] Recommended storage

temperature is between 2-8°C.[4][5]

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations. As a halogenated organic compound, it must be disposed of in a designated

"Halogenated Organic Waste" container.[10] Do not dispose of down the drain.[7][10]
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Conclusion
2-Bromo-1-iodo-4-methylbenzene is a valuable chemical intermediate with defined hazards,

primarily as a skin, eye, and respiratory irritant. While quantitative toxicity data is limited, a

thorough understanding of its properties and adherence to the safety protocols outlined in this

guide are essential for its safe use in a research and development setting. Always consult the

most recent Safety Data Sheet (SDS) from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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